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Compound of Interest

Compound Name: 2-Amino-5-methylbenzyl alcohol

Cat. No.: B1268398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for 2-Amino-5-methylbenzyl alcohol. The information herein is intended to support

researchers, scientists, and drug development professionals in ensuring the integrity and

reliability of this compound in their studies.

Introduction
2-Amino-5-methylbenzyl alcohol is a key intermediate in the synthesis of various

pharmaceutical compounds. Its stability is a critical factor that can influence the quality, safety,

and efficacy of the final drug product. Understanding the degradation pathways and optimal

storage conditions is therefore essential for its proper handling and use in research and

development. This guide summarizes the known stability profile of 2-Amino-5-methylbenzyl
alcohol, provides recommended storage and handling procedures, and outlines experimental

protocols for its stability assessment.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Amino-5-methylbenzyl alcohol is
presented in Table 1.
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Property Value Reference

CAS Number 34897-84-2 [1][2]

Molecular Formula C₈H₁₁NO [1][2]

Molecular Weight 137.18 g/mol [1][2]

Appearance Solid [1]

Melting Point 123-126 °C [1]

Stability Profile
The stability of 2-Amino-5-methylbenzyl alcohol is influenced by several environmental

factors, including temperature, light, and the presence of oxidizing agents.

General Stability
2-Amino-5-methylbenzyl alcohol is a combustible solid. It is advisable to keep it in a dark

place to prevent light-induced degradation.

Degradation Pathways
While specific degradation studies on 2-Amino-5-methylbenzyl alcohol are not extensively

published, based on its chemical structure, several potential degradation pathways can be

anticipated:

Oxidation: The primary degradation pathway is likely the oxidation of the benzylic alcohol

group to the corresponding aldehyde, 2-amino-5-methylbenzaldehyde. Further oxidation

could lead to the formation of the carboxylic acid. The amino group is also susceptible to

oxidation, which could lead to the formation of colored impurities through polymerization.

Strong oxidizing agents are incompatible with this compound.

Photodegradation: Aromatic amines are known to be susceptible to photodegradation.

Exposure to UV light could potentially lead to the formation of colored degradation products.

Hydrolysis: Although benzyl alcohols are generally stable to hydrolysis, prolonged exposure

to strongly acidic or basic conditions, especially at elevated temperatures, could potentially
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lead to degradation.

A proposed major degradation pathway is illustrated in the following diagram:

Proposed Oxidation Pathway of 2-Amino-5-methylbenzyl alcohol

2-Amino-5-methylbenzyl alcohol

2-Amino-5-methylbenzaldehyde

Oxidation

Polymerization Products
(Colored Impurities)

Oxidation of Amino Group / Photodegradation

2-Amino-5-methylbenzoic acid

Further Oxidation

Click to download full resolution via product page

Caption: Proposed Oxidation Pathway.

Storage and Handling
To maintain the quality and integrity of 2-Amino-5-methylbenzyl alcohol, the following storage

and handling conditions are recommended.

Recommended Storage Conditions
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Parameter Recommendation

Temperature Room temperature

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen)

Light Keep in a dark place

Container
Tightly closed containers in a dry and well-

ventilated place

Incompatible Materials
Strong oxidizing agents

Experimental Protocols for Stability Assessment
This section outlines a general framework for conducting stability studies on 2-Amino-5-
methylbenzyl alcohol. These protocols are based on established guidelines for

pharmaceutical stability testing.

Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of the molecule.

Objective: To investigate the degradation of 2-Amino-5-methylbenzyl alcohol under various

stress conditions.

Methodology:

Sample Preparation: Prepare solutions of 2-Amino-5-methylbenzyl alcohol in a suitable

solvent (e.g., methanol, acetonitrile).

Stress Conditions: Expose the samples to the following conditions:

Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.
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Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Store solid material at 105°C for 48 hours.

Photostability: Expose solid material and solution to light providing an overall illumination

of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200 watt hours/square meter.

Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating

HPLC method.

The following diagram illustrates the workflow for forced degradation studies:
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Forced Degradation Study Workflow

Start: 2-Amino-5-methylbenzyl alcohol Sample

Expose to Stress Conditions
(Acid, Base, Oxidation, Heat, Light)

Sample at Time Points

Analyze by Stability-Indicating
HPLC Method

End: Identify Degradation Products
& Pathways

Click to download full resolution via product page

Caption: Forced Degradation Workflow.

Long-Term and Accelerated Stability Studies
These studies are designed to predict the shelf-life of the compound under recommended

storage conditions.

Objective: To evaluate the stability of 2-Amino-5-methylbenzyl alcohol over an extended

period under defined storage conditions.
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Methodology:

Packaging: Store the solid compound in well-closed containers that mimic the proposed

storage packaging.

Storage Conditions:

Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Testing Frequency:

Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

Accelerated: 0, 3, and 6 months.

Analysis: At each time point, analyze the samples for appearance, purity (by HPLC), and

degradation products.

The logical relationship for conducting stability studies is depicted below:
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Stability Study Logic

Initiate Stability Study

Long-Term Study
(25°C/60%RH)

Accelerated Study
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Caption: Stability Study Logic Diagram.

Stability-Indicating HPLC Method
A validated, stability-indicating analytical method is crucial for accurately assessing the purity

and degradation of 2-Amino-5-methylbenzyl alcohol.

Objective: To develop and validate an HPLC method capable of separating 2-Amino-5-
methylbenzyl alcohol from its potential degradation products.
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Proposed HPLC Method Parameters:

Parameter Proposed Condition

Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase A 0.1% Phosphoric acid in Water

Mobile Phase B Acetonitrile

Gradient
Start with a higher percentage of Mobile Phase

A and gradually increase Mobile Phase B.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength UV at 230 nm

Injection Volume 10 µL

Method Validation: The method should be validated according to ICH guidelines, including

specificity, linearity, range, accuracy, precision (repeatability and intermediate precision),

detection limit, quantitation limit, and robustness.

Conclusion
The stability of 2-Amino-5-methylbenzyl alcohol is critical for its successful application in

research and drug development. Adherence to the recommended storage conditions—room

temperature, inert atmosphere, and protection from light—is essential to minimize degradation.

The primary degradation pathway is likely oxidation of the benzylic alcohol. This guide provides

a framework for establishing a comprehensive stability program, including forced degradation

and long-term stability studies, coupled with a validated stability-indicating HPLC method. By

implementing these practices, researchers and developers can ensure the quality and reliability

of 2-Amino-5-methylbenzyl alcohol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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